2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid

• Molecular Formula: C21H30O6
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 2-[2-ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid
• InChI: InChI=1S/C21H30O6/c1-2-16(9-5-7-13-25-19-12-6-8-14-26-19)15-27-21(24)18-11-4-3-10-17(18)20(22)23/h3-4,10-11,16,19H,2,5-9,12-15H2,1H3,(H,22,23)
• InChI Key: FBMJEFLVACGEPF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCCCOC1CCCCO1)COC(=O)C2=CC=CC=C2C(=O)O

Description

2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid is an organic compound with a complex structure It is characterized by the presence of an ethyl group, an oxan-2-yloxy group, and a hexoxy group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid typically involves multiple steps. One common method includes the reaction of 2-ethyl-6-(oxan-2-yloxy)hexan-1-ol with a benzoic acid derivative under specific conditions. The reaction may require the use of catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into reduced forms with different functional groups.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired outcome and the specific reagents used .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the specific conditions. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or other reduced forms .

Scientific Research Applications

2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• 2-((2-(2-Methoxyethoxy)ethoxy)carbonyl)benzoic acid
• 2-(2-Oxo-3-pyridyl-benzothiazol-6-yloxy)hexanoic acid

Uniqueness

2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid is unique due to its specific structural features, which confer distinct chemical and biological properties.